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Compound of Interest

Compound Name: 80-O18

Cat. No.: B15574671 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The term "80-O18" does not correspond to a recognized chemical compound in

publicly available scientific literature and databases. The "O18" component suggests the

presence of the oxygen-18 isotope, a valuable tool in tracer studies for mechanistic and

metabolic pathway elucidation. This guide, therefore, provides a broader overview of the

synthesis and purification methods for compounds labeled with oxygen-18 (¹⁸O), a topic of

significant interest to the target audience.

Introduction to Oxygen-18 Labeling
Oxygen-18 (¹⁸O) is a stable, non-radioactive isotope of oxygen. Its increased mass compared

to the naturally abundant ¹⁶O allows it to be detected and quantified by mass spectrometry

(MS) and other analytical techniques. This property makes ¹⁸O an invaluable tracer for studying

a wide range of chemical and biological processes, including reaction mechanisms, metabolic

pathways, and the fate of pharmaceuticals in vivo.

The synthesis of ¹⁸O-labeled compounds involves the incorporation of one or more ¹⁸O atoms

into a target molecule. This is typically achieved by using an ¹⁸O-labeled precursor, such as

¹⁸O-enriched water (H₂¹⁸O), which is the most common and commercially available starting

material. The choice of synthetic route and purification method is critical to ensure high isotopic

enrichment and chemical purity of the final product.
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General Strategies for Oxygen-18 Labeling
The incorporation of ¹⁸O into organic molecules can be achieved through various synthetic

transformations. The selection of a specific method depends on the functional groups present

in the target molecule and the desired position of the label.

Synthesis of ¹⁸O-Labeled Phosphates
Oxygen-18 labeled phosphate (OLP) is a useful tool for tracking phosphorus sources in

environmental and biological systems. A straightforward method for synthesizing highly

enriched OLP involves the reaction of phosphorus pentachloride (PCl₅) or phosphoryl chloride

(POCl₃) with ¹⁸O-enriched water.[1]

Experimental Protocol: Synthesis of ¹⁸O-Labeled Phosphate from PCl₅[1]

Materials: Phosphorus pentachloride (PCl₅), water enriched with 97 atom % oxygen-18

(H₂¹⁸O).

Procedure: The reaction is carried out in an ambient atmosphere under a fume hood. PCl₅ is

carefully reacted with H₂¹⁸O. The reaction is exothermic and should be controlled.

Analysis: The resulting ¹⁸O-labeled phosphate species can be detected and quantified using

electrospray ionization mass spectrometry (ESI-MS).

Data Presentation:

Precursor
¹⁸O-Labeled Phosphate Species
Distribution

PCl₅ 90.0% P¹⁸O₄, 9.3% P¹⁸O₃¹⁶O, 0.7% P¹⁶O₄

POCl₃
12.9% P¹⁸O₄, 67.7% P¹⁸O₃¹⁶O, 18.2%

P¹⁸O₂¹⁶O₂, 1.2% P¹⁸O¹⁶O₃

Table 1: Distribution of ¹⁸O-labeled phosphate species synthesized from PCl₅ and POCl₃ with

97 atom % H₂¹⁸O.[1]

Logical Workflow for ¹⁸O-Phosphate Synthesis:
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Workflow for the synthesis and analysis of ¹⁸O-labeled phosphate.

Synthesis of ¹⁸O-Labeled Alcohols
The synthesis of simple ¹⁸O-labeled alcohols such as methanol-¹⁸O and ethanol-¹⁸O can be

achieved with high yields. These labeled solvents are useful in mechanistic studies.

Purification of ¹⁸O-Labeled Compounds
Purification is a critical step to ensure that the final product is chemically pure and that its

isotopic enrichment is maintained. The choice of purification method depends on the physical
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and chemical properties of the labeled compound.

Common purification techniques include:

Column Chromatography: Widely used for the separation of organic compounds. The choice

of stationary and mobile phases is crucial for effective separation.

High-Performance Liquid Chromatography (HPLC): Offers higher resolution and is suitable

for the purification of complex mixtures and for obtaining high-purity compounds.

Crystallization: An effective method for purifying solid compounds.

Distillation: Suitable for the purification of volatile liquid compounds.

Analysis and Characterization
After synthesis and purification, it is essential to characterize the ¹⁸O-labeled compound to

confirm its identity, purity, and isotopic enrichment.

Mass Spectrometry (MS): The primary technique for determining the level of ¹⁸O

incorporation. The mass shift corresponding to the number of ¹⁸O atoms incorporated is

observed in the mass spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to confirm the chemical

structure of the compound. While ¹⁸O is not directly NMR active, its presence can sometimes

induce small isotopic shifts in the signals of neighboring nuclei (e.g., ¹³C).

Applications in Research and Drug Development
¹⁸O-labeling is a powerful tool in various scientific disciplines:

Mechanistic Studies: Elucidating the mechanisms of chemical and enzymatic reactions by

tracing the path of oxygen atoms.

Metabolism Studies: Tracking the metabolic fate of drugs and endogenous compounds in

biological systems.
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Environmental Science: Following the transport and transformation of pollutants and

nutrients in the environment.

Signaling Pathway Example (Illustrative):

The following diagram illustrates a hypothetical signaling pathway where an ¹⁸O-labeled drug is

used to trace its interaction with a target protein and subsequent downstream effects.
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Hypothetical signaling pathway traced with an ¹⁸O-labeled drug.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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